Cas no 131061-07-9 (Naphthalene, 1-(2-phenyl-2-propenyl)-)

Naphthalene, 1-(2-phenyl-2-propenyl)- structure
131061-07-9 structure
Product Name:Naphthalene, 1-(2-phenyl-2-propenyl)-
CAS No:131061-07-9
MF:C19H16
MW:244.330345153809
CID:1227660
PubChem ID:14789616
Update Time:2025-04-20

Naphthalene, 1-(2-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-(2-phenyl-2-propenyl)-
    • 1-(2-phenylprop-2-enyl)naphthalene
    • 1-(2-Phenylprop-2-en-1-yl)naphthalene
    • DTXSID90564045
    • 131061-07-9
    • Inchi: 1S/C19H16/c1-15(16-8-3-2-4-9-16)14-18-12-7-11-17-10-5-6-13-19(17)18/h2-13H,1,14H2
    • InChI Key: WAHITJHPZYSMOT-UHFFFAOYSA-N
    • SMILES: C1(=CC=CC2C=CC=CC1=2)CC(=C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.12528
  • Monoisotopic Mass: 244.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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